N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide

• IUPAC Name: 2,4-dichloro-N-[2-[[4-(2-methylpropanoylamino)benzoyl]amino]ethyl]benzamide
• InChI: InChI=1S/C20H21Cl2N3O3/c1-12(2)18(26)25-15-6-3-13(4-7-15)19(27)23-9-10-24-20(28)16-8-5-14(21)11-17(16)22/h3-8,11-12H,9-10H2,1-2H3,(H,23,27)(H,24,28)(H,25,26)
• InChI Key: IJKZOWYPCYAJQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C20H21Cl2N3O3
• Molecular Weight: 422.3 g/mol

Description

“N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide” is a complex organic compound. It contains a benzamide group, which is a common feature in many pharmaceutical drugs. The compound also contains dichlorophenyl and methylpropanamido groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include melting point determination, solubility testing, and spectroscopic analyses.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs that contain a benzamide group work by inhibiting certain enzymes.

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly in the field of medicine. This could involve testing its biological activity, studying its mechanism of action, and optimizing its structure for better activity and fewer side effects.